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Compound of Interest

Compound Name: 4-Aminoquinaldine

Cat. No.: B107616

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Aminoquinaldine (also known as 4-amino-2-methylquinoline). The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
of the potential hazards and the necessary measures to mitigate them. This guide is intended

for laboratory personnel and professionals involved in drug development who may handle this
compound.

Chemical and Physical Properties

4-Aminoquinaldine is a solid, beige powder.[1] A summary of its key physical and chemical
properties is provided in the table below.
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Property Value Reference(s)
CAS Number 6628-04-2 [2]

Molecular Formula C1oH10N:2 [21[31[4]
Molecular Weight 158.20 g/mol [21[31[4]
Appearance Slightly beige solid/powder [1112]

Melting Point 162-166 °C [2][5]

Boiling Point 333°C [2][5]

Soluble in water.[6] Greater
Solubility than 23.7 pg/mL at pH 7.4.[3] [31[41[6]

[4]

2-Methyl-4-quinolinamine, 4-
Synonyms Amino-2-methylquinoline, 4- [3][4]
Quinaldinamine, NSC 60281

Hazard Identification and Classification

4-Aminoquinaldine is classified as a hazardous substance. The primary hazards are related
to irritation of the skin, eyes, and respiratory system.

GHS Hazard Classification:[3][4]
« Skin Irritation: Category 2[3][4]
« Eye Irritation: Category 2[3][4]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]
[4]

¢ Acute Toxicity (Oral): While not consistently classified, some sources indicate it may be
harmful if swallowed (Acute Tox. 4).[3][4]

Hazard Statements:[3][4][7]
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H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

H302: Harmful if swallowed.[3][4]
Signal Word: Warning

The toxicological properties of this substance have not been fully investigated.[1] As with many
aromatic amines, there is potential for adverse health effects with prolonged or repeated
exposure.[38][9]

Experimental Protocols

While specific experimental protocols for assessing the toxicity of 4-Aminoquinaldine are not
readily available in the public domain, standard methodologies are employed to evaluate the
safety of chemical compounds. The following are generalized protocols that would be
applicable.

Acute Dermal Irritation/Corrosion Study (OECD 404)

Objective: To determine the potential of 4-Aminoquinaldine to cause irritation or corrosion to
the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: The day before the test, a small area of the animal's back is clipped free of fur.

Application: A small amount (e.g., 0.5 g) of the test substance is applied to a small patch of
skin (approx. 6 cm?) and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.
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o Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance. The skin is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after
patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Acute Eye Irritation/Corrosion Study (OECD 405)

Objective: To assess the potential of 4-Aminoquinaldine to cause irritation or corrosion to the
eyes.

Methodology:
» Animal Model: Healthy, young adult albino rabbits are used.

o Application: A small, measured amount (e.g., 0.1 mL of a solution or 0.1 g of a solid) of the
test substance is instilled into the conjunctival sac of one eye of each animal. The other eye
remains untreated and serves as a control.

o Observation: The eyes are examined for signs of irritation, including redness of the
conjunctiva, swelling (chemosis), and discharge, at specified intervals (e.g., 1, 24, 48, and 72
hours) after instillation. The cornea and iris are also examined for any adverse effects.

e Scoring: The ocular reactions are scored according to a standardized scale.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 4-Aminoquinaldine to
minimize exposure and risk.

Personal Protective Equipment (PPE)

A comprehensive list of recommended PPE is provided below.
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PPE Type Specification Rationale

Chemical safety goggles or a To protect against splashes

Eye Protection )
face shield. and dust.[1][10]

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.[1][10]
(e.g., Nitrile rubber).

) ] Standard laboratory coat, To protect clothing and skin
Skin and Body Protection ] ) o
protective clothing. from contamination.[1][10]

Use in a well-ventilated area or

with a fume hood. If dust is o )
To avoid inhalation of dust or

Respiratory Protection generated, a NIOSH-approved
vapors.[1][5][10]

N95 dust mask or higher-level

respirator should be used.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

 Facilities should be equipped with an eyewash station and a safety shower.[1]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust.[11] Wash
hands thoroughly after handling.[1] Use only in a well-ventilated area.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.

[1]

Skin Contact

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and
shoes. Wash clothing before

reuse.

[1]

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[1]

Ingestion

Do NOT induce vomiting. If
conscious and alert, rinse
mouth and drink 2-4 cupfuls of

milk or water. Get medical aid.

[1]

Accidental Release Measures

o Small Spills: Vacuum or sweep up material and place it into a suitable, labeled disposal

container. Avoid generating dust.[1]

o Large Spills: Evacuate the area. Wear appropriate PPE. Prevent the spill from entering

drains or waterways.[12] Contain the spill and collect the material for disposal.[12]

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1][5]
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e Hazards: During a fire, irritating and highly toxic gases, such as carbon oxides and nitrogen
oxides, may be generated.[5]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Disposal Considerations

Dispose of 4-Aminoquinaldine and any contaminated materials as hazardous waste.[10]
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company for proper disposal procedures.[10] Do not allow the material
to enter drains or the environment.[5]

Visualizations
Laboratory Safety Workflow

The following diagram illustrates a general workflow for safely handling hazardous chemicals
like 4-Aminoquinaldine in a laboratory setting.
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Caption: General laboratory workflow for handling hazardous chemicals.
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Risk Assessment Logic

This diagram outlines the logical steps involved in performing a risk assessment before working

with a chemical like 4-Aminoquinaldine.

Identify Chemical Hazards
(Irritant, Toxic)

l

Assess Potential Exposure Routes
(Inhalation, Skin, Eyes)

l

Evaluate Risks Based on Procedure

l

Implement Control Measures
(Fume Hood, PPE)

[Review and Update Assessment]

Click to download full resolution via product page

Caption: Logical steps for a chemical risk assessment.

Hypothetical Signaling Pathway

Aromatic amines can be metabolized into reactive intermediates that may lead to cellular
damage and toxicity. While the specific pathways for 4-Aminoquinaldine are not well-defined,
the following diagram illustrates a generalized, hypothetical pathway of aromatic amine-

induced toxicity.
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Caption: Hypothetical pathway of aromatic amine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methylquinoline
https://www.chemicalbook.com/msds/4-amino-2-methylquinoline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6227904.htm
https://www.chemscene.com/6628-04-2.html
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.researchgate.net/publication/375519527_Toxicity_Hazards_and_Safe_Handling_of_Primary_Aromatic_Amines
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Aminoquinoline_7_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR914209_msds.pdf
https://sdfine.com/media/catalog/product/attachment/37137MSDS.pdf
https://www.benchchem.com/product/b107616#4-aminoquinaldine-safety-and-handling-precautions
https://www.benchchem.com/product/b107616#4-aminoquinaldine-safety-and-handling-precautions
https://www.benchchem.com/product/b107616#4-aminoquinaldine-safety-and-handling-precautions
https://www.benchchem.com/product/b107616#4-aminoquinaldine-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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